Cas no 3696-22-8 (1-(4-Nitrophenyl)-2-thiourea)

1-(4-Nitrophenyl)-2-thiourea Properties

Names and Identifiers

• 1-(4-nitrophenyl)-2-thiourea
• 4-Nitrophenylthiourea
• (4-Nitrophenyl)thiourea
• N-(4-Nitrophenyl)thiourea
• 1-(4-nitrophenyl)thiourea
• (p-Nitrophenyl)thiourea
• Thiourea, (4-nitrophenyl)-
• BLYAANPIHFKKMQ-UHFFFAOYSA-N
• N-(P-Nitrophenyl)Thiourea
• NSC61006
• (4-nitro-phenyl)-thiourea
• N-(4-Nitrophenyl)thiourea #
• 1-(p-Nitrophenyl)-2-thiourea
• 1-(4-ni-trophenyl)-2-thiourea
• 1789AE
• A
• SCHEMBL147358
• AI3-19634
• 3696-22-8
• SCHEMBL10741149
• MFCD00007304
• BS-42221
• 1-(4-Nitrophenyl)-2-thiourea
• EINECS 223-021-9
• 425KZE7SGN
• Thiourea, N-(4-nitrophenyl)-
• EN300-50591
• NSC-61006
• CS-0287154
• DTXSID40190454
• T72375
• AKOS005206873
• FT-0619292
• NS00030132
• NSC 61006
• 4-nitrophenylthiourea
• (4-nitrophenyl)thiourea
• A823482
• 1-(4-Nitrophenyl)-2-thiourea, 98%
• N0995
• DB-018615
• N-(4-nitro phenyl)thiourea
• +Expand

• MDL： MFCD00007304
• InChIKey： BLYAANPIHFKKMQ-UHFFFAOYSA-N
• Inchi： 1S/C7H7N3O2S/c8-7(13)9-5-1-3-6(4-2-5)10(11)12/h1-4H,(H3,8,9,13)
• SMILES： S=C(N([H])[H])N([H])C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
• BRN： 2806574

Computed Properties

• Exact Mass: 197.02600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 197.026
• Heavy Atom Count: 13
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 116

Experimental Properties

• LogP: 2.54680
• PSA: 115.96000
• Refractive Index: 1.759
• Boiling Point: 365.5°C at 760 mmHg
• Melting Point: 206 °C (dec.) (lit.)
• Flash Point: 174.9°C
• Density: 1.524

1-(4-Nitrophenyl)-2-thiourea Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：II
• Risk Phrases：R25
• Dangerous goods sign： T
• Hazardous Material transportation number：2811
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• HazardClass：6.1

1-(4-Nitrophenyl)-2-thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds